Cas no 25287-88-1 (Benzeneacetic acid, a-[4-(3,4-dihydroxyphenyl)-3-hydroxy-5-oxo-2(5H)-furanylidene]-4-hydroxy-,(aE)-)

Benzeneacetic acid, a-[4-(3,4-dihydroxyphenyl)-3-hydroxy-5-oxo-2(5H)-furanylidene]-4-hydroxy-,(aE)- structure
25287-88-1 structure
Product Name:Benzeneacetic acid, a-[4-(3,4-dihydroxyphenyl)-3-hydroxy-5-oxo-2(5H)-furanylidene]-4-hydroxy-,(aE)-
CAS No:25287-88-1
MF:C18H12O8
MW:356.283085823059
CID:269477
PubChem ID:54730624
Update Time:2025-04-19

Benzeneacetic acid, a-[4-(3,4-dihydroxyphenyl)-3-hydroxy-5-oxo-2(5H)-furanylidene]-4-hydroxy-,(aE)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-[4-(3,4-dihydroxyphenyl)-3-hydroxy-5-oxo-2(5H)-furanylidene]-4-hydroxy-,(aE)-
    • α-[4-(3,4-Dihydroxyphenyl)-3-hydroxy-5-oxofuran-2(5H)-ylidene]-4-hydroxybenzeneacetic acid
    • D2(5H),a-Furanacetic acid, 4-(3,4-dihydroxyphenyl)-3-hydroxy-a-(p-hydroxyphenyl)-5-oxo- (8CI)
    • Xerocomic acid
    • (alphaE)-alpha-[4-(3,4-Dihydroxyphenyl)-3-hydroxy-5-oxo-2(5H)-furanylidene]-4-hydroxybenzeneacetic acid
    • Benzeneacetic acid, alpha-[4-(3,4-dihydroxyphenyl)-3-hydroxy-5-oxo-2(5H)-furanylidene]-4-hydroxy-
    • UNII-A8AF7UK664
    • 2-(4-(3,4-Bis(oxidanyl)phenyl)-3-oxidanyl-5-oxidanylidene-furan-2-ylidene)-2-(4-hydroxyphenyl)ethanoic acid
    • DTXSID601117270
    • Benzeneacetic acid, alpha-[4-(3,4-dihydroxyphenyl)-3-hydroxy-5-oxo-2(5H)-furanylidene]-4-hydroxy-, (alphaE)-
    • (2E)-2-[4-(3,4-dihydroxyphenyl)-3-hydroxy-5-oxo-2-furylidene]-2-(4-hydroxyphenyl)acetic acid
    • Benzeneacetic acid, alpha-(4-(3,4-dihydroxyphenyl)-3-hydroxy-5-oxo-2(5H)-furanylidene)-4-hydroxy-, (alphaE)-
    • A8AF7UK664
    • 2-[(2E)-4-(3,4-dihydroxyphenyl)-3-hydroxy-5-oxo-2,5-dihydrofuran-2-ylidene]-2-(4-hydroxyphenyl)acetic acid
    • (alphaE)-alpha-(4-(3,4-Dihydroxyphenyl)-3-hydroxy-5-oxo-2(5H)-furanylidene)-4-hydroxybenzeneacetic acid
    • 25287-88-1
    • Xerocomoc acid
    • Inchi: 1S/C18H12O8/c19-10-4-1-8(2-5-10)14(17(23)24)16-15(22)13(18(25)26-16)9-3-6-11(20)12(21)7-9/h1-7,19-22H,(H,23,24)/b16-14+
    • InChI Key: LJVSOLKVNIGBDE-JQIJEIRASA-N
    • SMILES: O1C(C(C2C=CC(=C(C=2)O)O)=C(/C/1=C(\C(=O)O)/C1C=CC(=CC=1)O)O)=O

Computed Properties

  • Exact Mass: 356.053
  • Monoisotopic Mass: 356.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 656
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 145A^2
  • XLogP3: 1.6

Experimental Properties

  • Melting Point: 295°C
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